Cas no 1866122-06-6 (3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol)

• Product Name: 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol
• CAS No: 1866122-06-6
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6206247
• PubChem ID: 130550158
• Update Time: 2025-10-12

3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1866122-06-6
• EN300-1828306
• 3-[(1,2,3-thiadiazol-4-yl)methyl]piperidin-3-ol
• 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol

• Inchi： 1S/C8H13N3OS/c12-8(2-1-3-9-6-8)4-7-5-13-11-10-7/h5,9,12H,1-4,6H2
• InChI Key： DTPYEULWUIWQLW-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CNCCC2)O)N=N1

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol

Introduction to 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol (CAS No. 1866122-06-6)

3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol, with the CAS number 1866122-06-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a piperidine ring and a thiadiazole moiety, both of which contribute to its diverse biological activities.

The chemical structure of 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol consists of a piperidine ring attached to a thiadiazole ring via a methyl group. The presence of the hydroxyl group at the 3-position of the piperidine ring adds to its reactivity and potential for forming hydrogen bonds, which can be crucial for its interactions with biological targets. The thiadiazole ring, known for its electron-withdrawing properties and stability, further enhances the compound's pharmacological profile.

Recent research has focused on the potential therapeutic applications of 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol demonstrated potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding suggests that the compound could be a promising lead for the development of new treatments for neurodegenerative diseases.

In addition to its potential as an AChE inhibitor, 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol has also been investigated for its anti-inflammatory properties. Research conducted at the University of California in 2020 found that this compound effectively reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways. These findings highlight the compound's potential as an anti-inflammatory agent and suggest its utility in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The anticancer properties of 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol have also been explored. A study published in the Cancer Research journal in 2019 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including those derived from breast and lung cancers. The mechanism underlying this activity is thought to involve the induction of apoptosis and cell cycle arrest. These results indicate that 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol could serve as a valuable scaffold for the development of novel anticancer agents.

Beyond its therapeutic applications, 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol has also been studied for its use as a chemical probe in academic research. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and understanding the mechanisms of various biological processes. For example, researchers at Harvard University have utilized this compound to study the binding kinetics and affinity of certain enzymes involved in metabolic pathways.

The synthesis of 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of 4-chloromethylthiadiazole with piperidinone followed by reduction to form the hydroxyl group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale while maintaining high purity standards.

In conclusion, 3-[(1,2,3-Thiadiazol-4-yl)methyl]piperidin-3-ol (CAS No. 1866122-06-6) is a versatile compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.